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Compound of Interest

Compound Name: Fexofenadine-d6

Cat. No.: B602463 Get Quote

Introduction

Fexofenadine-d6 is the deuterium-labeled version of Fexofenadine, a second-generation

antihistamine. In quantitative bioanalysis, particularly in methods like liquid chromatography-

tandem mass spectrometry (LC-MS/MS), stable isotope-labeled compounds such as

Fexofenadine-d6 are widely used as internal standards (IS).[1][2][3] The use of a stable

isotope-labeled internal standard is the gold standard as it co-elutes with the analyte, has

similar ionization efficiency and extraction recovery, which corrects for variations during sample

preparation and analysis, leading to improved accuracy and precision.[3] This document

provides a detailed protocol for the preparation of a Fexofenadine-d6 internal standard stock

solution for research and drug development applications.

Quantitative Data Summary
The following table summarizes the key quantitative and physical properties of Fexofenadine-
d6.
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Parameter Value Reference

Compound Fexofenadine-d6 [1]

Molecular Formula C₃₂H₃₃D₆NO₄ [1][4]

Molecular Weight 507.69 g/mol [1]

Appearance White to off-white solid [1]

Recommended Solvents DMSO, Methanol [1][4]

Example Stock Conc. 1 mg/mL [5]

Powder Storage -20°C for up to 3 years [1]

Stock Solution Storage
-80°C for 6 months; -20°C for 1

month
[1]

Experimental Protocol: Stock Solution Preparation
(1 mg/mL)
This protocol outlines the procedure for preparing a 1 mg/mL primary stock solution of

Fexofenadine-d6.

1. Materials and Equipment

Fexofenadine-d6 powder (purity ≥98%)

Dimethyl sulfoxide (DMSO), HPLC grade or higher

Analytical balance (readable to at least 0.01 mg)

10 mL Class A volumetric flask

Calibrated micropipettes

Vortex mixer

Ultrasonic bath/sonicator
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Cryogenic vials for aliquoting

2. Procedure

Equilibration: Allow the Fexofenadine-d6 powder container to equilibrate to room

temperature for at least 30 minutes before opening to prevent moisture condensation.

Weighing: Accurately weigh 10 mg of Fexofenadine-d6 powder using an analytical balance

and transfer it carefully into a 10 mL Class A volumetric flask.

Initial Dissolution: Add approximately 7-8 mL of DMSO to the volumetric flask.

Mixing and Sonication: Cap the flask and vortex the mixture for 1-2 minutes to facilitate

dissolution. If the powder is not fully dissolved, place the flask in an ultrasonic bath for 10-15

minutes.[1][6] Visually inspect the solution to ensure no solid particles remain.

Final Volume Adjustment: Once the solid is completely dissolved and the solution is clear,

allow it to return to room temperature. Carefully add DMSO to the volumetric flask until the

meniscus reaches the 10 mL calibration mark.

Homogenization: Invert the capped flask 10-15 times to ensure the solution is homogeneous.

Aliquoting and Storage: Dispense the stock solution into appropriately labeled cryogenic

vials. It is recommended to create small-volume aliquots to avoid repeated freeze-thaw

cycles.[1] Store the aliquots at -80°C for long-term stability (up to 6 months) or at -20°C for

short-term use (up to 1 month).[1]

3. Preparation of Working Solutions

Working internal standard solutions are prepared by diluting the primary stock solution with the

appropriate mobile phase or reconstitution solvent to the final concentration required for the

analytical method (e.g., 100 ng/mL).

Example Dilution: To prepare a 1 µg/mL working solution, dilute 10 µL of the 1 mg/mL

primary stock solution to a final volume of 10 mL with the desired solvent.

Workflow Diagram

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b602463?utm_src=pdf-body
https://www.benchchem.com/product/b602463?utm_src=pdf-body
https://www.medchemexpress.com/Fexofenadine-D6.html
https://giwmscdntwo.gov.np/media/pdf_upload/Fexofenadine%20HCl%20suspension_1lrz7tn.pdf
https://www.medchemexpress.com/Fexofenadine-D6.html
https://www.medchemexpress.com/Fexofenadine-D6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the key steps in the preparation of the Fexofenadine-d6
internal standard stock solution.

Stock Solution Preparation Workflow

Start

1. Weigh 10 mg of
Fexofenadine-d6 Powder

2. Add ~8 mL of DMSO to
a 10 mL Volumetric Flask

3. Vortex and Sonicate
until fully dissolved

4. Adjust to Final Volume
with DMSO

5. Homogenize by Inverting

6. Aliquot into Vials and Store
at -80°C or -20°C

End
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Click to download full resolution via product page

Caption: Workflow for preparing Fexofenadine-d6 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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